5,5-Dioxo-1-oxa-5lambda6-thiaspiro[2.4]heptane-2-carbonitrile

Specification

• Molecular Formula: C6H7NO3S
• Molecular Weight: 173.19 g/mol
• IUPAC Name: 6,6-dioxo-1-oxa-6λ6-thiaspiro[2.4]heptane-2-carbonitrile
• Standard InChI: InChI=1S/C6H7NO3S/c7-3-5-6(10-5)1-2-11(8,9)4-6/h5H,1-2,4H2
• Standard InChI Key: RMVYHSCMPHSVGN-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CC12C(O2)C#N

Introduction

5,5-Dioxo-1-oxa-5lambda6-thiaspiro[2.4]heptane-2-carbonitrile is a complex organic compound featuring a unique spirocyclic structure. This compound belongs to the category of heterocyclic compounds due to the presence of both sulfur and oxygen atoms in its ring system. The spiro configuration, where two rings share a single atom, contributes to its distinctive chemical properties and potential applications in various scientific fields.

Synthesis and Characterization

The synthesis of 5,5-Dioxo-1-oxa-5lambda6-thiaspiro[2.4]heptane-2-carbonitrile involves controlling reaction conditions such as temperature, solvent choice, and reaction time to optimize yield and purity. Techniques like nuclear magnetic resonance spectroscopy (NMR) and mass spectrometry are essential for confirming the structure of the synthesized compound.

Chemical Reactions and Mechanisms

This compound participates in various chemical reactions typical for compounds with carbonitrile and dioxo functionalities. Each reaction pathway requires specific conditions such as temperature control, choice of catalysts, and purification methods post-reaction to isolate the desired products effectively.

Research Findings and Future Directions

Given the limited specific research findings on 5,5-Dioxo-1-oxa-5lambda6-thiaspiro[2.4]heptane-2-carbonitrile, future studies should focus on exploring its chemical properties, synthesis optimization, and potential applications in fields such as pharmaceuticals or materials science.

Data Table: Comparison of Related Compounds

Compound	Molecular Formula	Molecular Weight	Functional Groups
5,5-Dioxo-1-oxa-5lambda6-thiaspiro[2.4]heptane-2-carbonitrile	C₉H₉N₃O₂S	211.25 g/mol	Carbonitrile, Dioxo
Methyl 4-methyl-5,5-dioxo-1-oxa-5lambda6-thiaspiro[2.4]heptane-2-carboxylate	C₈H₁₂O₅S	Not specified	Carboxylate, Dioxo